Cas no 90609-94-2 (N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine)

N-Methyl-2,3-dihydro-1,4-benzodioxin-6-amine is a heterocyclic organic compound featuring a benzodioxin core with an amine functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The N-methyl substitution enhances stability and modulates reactivity, facilitating selective functionalization. Its benzodioxin scaffold contributes to potential bioactivity, particularly in CNS-targeting applications. The compound's well-defined aromatic system and electron-rich environment also make it suitable for ligand design in coordination chemistry. High purity grades are available to ensure reproducibility in research and industrial processes. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.

N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine structure

90609-94-2 structure

Product Name:N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine

CAS No:90609-94-2

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD06751682

CID:2154341

PubChem ID:3146110

Update Time:2025-06-20

N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine Chemical and Physical Properties

Names and Identifiers

- N-(2,3-dihydro-1,4-benzodioxin-6-yl)methylamine
- AKOS000255529
- ALBB-031797
- SCHEMBL1147541
- DB-343486
- EN300-233567
- 90609-94-2
- N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine
- F2158-0979
- N-Methyl-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
- HMS1698K12
- CS-0301390
- MDL： MFCD06751682
- Inchi： 1S/C9H11NO2/c1-10-7-2-3-8-9(6-7)12-5-4-11-8/h2-3,6,10H,4-5H2,1H3
- InChI Key： PFIIOMYDQZYTJG-UHFFFAOYSA-N
- SMILES： O1CCOC2C=CC(=CC1=2)NC

Computed Properties

Exact Mass: 165.078978594Da
Monoisotopic Mass: 165.078978594Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 30.5Å²

N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N303691-100mg	n-methyl-2,3-dihydro-1,4-benzodioxin-6-amine	90609-94-2		100mg	$ 70.00	2022-06-03
TRC	N303691-500mg	n-methyl-2,3-dihydro-1,4-benzodioxin-6-amine	90609-94-2		500mg	$ 275.00	2022-06-03
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eNovation Chemicals LLC	Y1098431-1g	N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine	90609-94-2	95%	1g	$395	2024-07-28
eNovation Chemicals LLC	Y1098431-5g	N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine	90609-94-2	95%	5g	$595	2024-07-28
Enamine	EN300-233567-0.05g	N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine	90609-94-2	95.0%	0.05g	$306.0	2025-03-21
Enamine	EN300-233567-0.1g	N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine	90609-94-2	95.0%	0.1g	$319.0	2025-03-21
Enamine	EN300-233567-0.25g	N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine	90609-94-2	95.0%	0.25g	$334.0	2025-03-21
Enamine	EN300-233567-0.5g	N-methyl-2,3-dihydro-1,4-benzodioxin-6-amine	90609-94-2	95.0%	0.5g	$349.0	2025-03-21
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